4-{1-[2-(2,3-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one

• IUPAC Name: 4-[1-[2-(2,3-dimethylphenoxy)ethyl]benzimidazol-2-yl]-1-(3-methoxyphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C28H29N3O3/c1-19-8-6-13-26(20(19)2)34-15-14-30-25-12-5-4-11-24(25)29-28(30)21-16-27(32)31(18-21)22-9-7-10-23(17-22)33-3/h4-13,17,21H,14-16,18H2,1-3H3
• InChI Key: XANKWIFCRUIUTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCCN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)C5=CC(=CC=C5)OC)C
• Molecular Formula: C28H29N3O3
• Molecular Weight: 455.5 g/mol
• CAS No.: 890634-51-2

Description

4-{1-[2-(2,3-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C28H29N3O3 and its molecular weight is 455.558. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure and Hydrogen Bonding

One study discusses the molecular structures of related N-aryl-substituted hydroxypyridinones, highlighting their hydrogen-bonded dimeric pairs, which could be relevant for understanding the intermolecular interactions of similar compounds (Burgess et al., 1998). These interactions are crucial for the development of pharmaceuticals and understanding their behavior in biological systems.

Synthesis and Chemical Properties

Research on the synthesis of benzimidazole derivatives reveals methodologies that might be applicable to synthesizing the compound . One study presents the synthesis of benzimidazoles with various substituents, contributing to our understanding of the chemical properties and potential reactivity of similar molecules (H. Burch & R. M. Herbst, 1966).

Pharmacological Potential

Although specifics on the biological activities of "4-{1-[2-(2,3-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one" are not provided, related studies on benzimidazole derivatives bearing triazole as EGFR inhibitors highlight their potential in cancer therapy due to their tautomeric properties and molecular docking studies. These compounds have shown promise as anti-cancer agents, suggesting a possible area of application for similarly structured compounds (A. Karayel, 2021).

Material Science Applications

The synthesis and characterization of novel polyimides derived from pyridine-bridged aromatic dianhydride and various diamines, as described in one study, point towards the utility of similar benzimidazole and pyrrolidinone derivatives in developing materials with good thermal stability and mechanical properties. This research could inform the development of new materials for a range of industrial applications (Xiaolong Wang et al., 2006).